Cas no 109794-37-8 (1-(2-fluorophenyl)cyclohexan-1-ol)

• Product Name: 1-(2-fluorophenyl)cyclohexan-1-ol
• CAS No: 109794-37-8
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• MDL: MFCD16779254
• CID: 1194273
• PubChem ID: 21514807
• Update Time: 2025-06-07

1-(2-fluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-fluorophenyl)-
• 1-(2-fluorophenyl)cyclohexan-1-ol
• AKOS011779609
• CS-0353362
• 1-(2-Fluorophenyl)cyclohexanol
• EN300-319992
• SCHEMBL11840369
• MFCD16779254
• 109794-37-8

• MDL： MFCD16779254
• Inchi： 1S/C12H15FO/c13-11-7-3-2-6-10(11)12(14)8-4-1-5-9-12/h2-3,6-7,14H,1,4-5,8-9H2
• InChI Key： GRNLHASJCILCEY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CCCCC1)O

Computed Properties

• Exact Mass: 194.11075
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 1-(2-fluorophenyl)cyclohexan-1-ol

1-(2-Fluorophenyl)cyclohexan-1-ol (CAS No. 109794-37-8): A Comprehensive Overview

1-(2-Fluorophenyl)cyclohexan-1-ol, also known by its CAS registry number 109794-37-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a fluorophenyl group. The presence of the fluorine atom introduces distinct electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-fluorophenyl)cyclohexan-1-ol through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the precise assembly of the fluorophenyl group onto the cyclohexanol backbone. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production in industries.

The physical and chemical properties of 1-(2-fluorophenyl)cyclohexan-1-ol have been extensively studied to understand its behavior under different conditions. For instance, its melting point and boiling point are critical parameters that influence its stability and applicability in various chemical processes. Recent studies have also explored its solubility in different solvents, revealing its potential as a solvent or co-solvent in pharmaceutical formulations.

In terms of biological activity, 1-(2-fluorophenyl)cyclohexan-1-ol has shown promising results in preliminary pharmacological studies. Researchers have investigated its ability to modulate enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. The fluorine atom's electron-withdrawing effect is believed to contribute to these biological activities by altering the compound's interaction with target proteins.

The application of 1-(2-fluorophenyl)cyclohexan-1-ol extends beyond traditional chemistry. In materials science, it has been utilized as a precursor for synthesizing advanced polymers and materials with tailored properties. For example, its ability to form stable ester linkages makes it a valuable building block for creating biodegradable polymers, which are increasingly sought after in sustainable packaging solutions.

From an environmental standpoint, the ecological impact of 1-(2-fluorophenyl)cyclohexan-1-ol has been a topic of interest. Studies have assessed its biodegradability under aerobic and anaerobic conditions, providing insights into its potential as an eco-friendly alternative to traditional chemicals. These findings underscore the importance of sustainable practices in the synthesis and application of such compounds.

In conclusion, 1-(2-fluorophenyl)cyclohexan-1-ol (CAS No. 109794-37-8) stands out as a multifaceted compound with vast potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.